2,4-Dimethyl-6-phenylpyridine

• IUPAC Name: 2,4-dimethyl-6-phenylpyridine
• InChI: InChI=1S/C13H13N/c1-10-8-11(2)14-13(9-10)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key: YRGAWNRLOJMKTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)C2=CC=CC=C2)C
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID60345262
• Molecular Weight: 183.25 g/mol
• CAS RN: 27068-65-1

Description

2,4-Dimethyl-6-phenylpyridine is a chemical compound with the molecular formula C13H13N. It is a structurally diverse pyridinium salt that is quite familiar in many natural products and bioactive pharmaceuticals.

Synthesis Analysis

An efficient and general protocol for the synthesis of functionalized 2,4,6-triaryl pyridines and pyrimidines was developed from commercially available aromatic ketones, aldehydes, and hexamethyldisilazane (HMDS) as a nitrogen source under microwave irradiation. In this multicomponent synthetic route, Lewis acids play an important role in selectively synthesizing six-membered heterocycles, including pyridines (1N) and pyrimidines (2N), by involving [2 + 1 + 2 + 1] or [2 + 1 + 1 + 1 + 1] annulated processes.

Molecular Structure Analysis

The molecular structure of 2,4-Dimethyl-6-phenylpyridine has been studied using accurate quantum chemical methods. The structure of neutral and protonated pyridine, 2-methyl-, 4-methyl-, 2,4-dimethyl-, 2,6-dimethyl-, and 2,4,6-trimethylpyridine molecules and also of proton-bound dimers of pyridine and 2,4-dimethylpyridine were computed.

Chemical Reactions Analysis

The chemical reactions of 2,4-Dimethyl-6-phenylpyridine involve a wide range of research topics. These reactions are broadly applied for synthetic and biological interests.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,4-Dimethyl-6-phenylpyridine include its molecular formula C13H13N, average mass 183.249 Da, and monoisotopic mass 183.104797 Da.

Scientific Research Applications

Synthesis and Derivative Applications

2,4-Dimethyl-6-phenylpyridine plays a significant role in the synthesis of various chemical compounds. For instance, it is utilized in the preparation of α-phenylisocinchomeronic acid and its derivatives, as well as in the synthesis of 4-azafluorenone 3-carboxylic acid (Prostakov et al., 1986). This compound is formed during the phenylation of 2,5-lutidine, leading to the production of 4-hydroxy-3,6-dimethyl-2-phenylpyridine.

Luminescent and Photophysical Properties

2,4-Dimethyl-6-phenylpyridine is also relevant in the study of photophysical properties. It is involved in the creation of luminescent cationic heteroleptic iridium(III) complexes, which show intense and long-lived emission in various conditions. These complexes are used to understand ligand-to-ligand and metal-to-ligand charge transfer excited states through computational modeling (Ladouceur et al., 2010).

Reactivity and Synthesis Techniques

The reactivity of 2,4-Dimethyl-6-phenylpyridine is explored in various chemical reactions, such as the preparation of 3,5-dimethyl-4-phenylpyridine through catalytic dehydrogenation and N-demethylation processes (Prostakov et al., 1967). Its interaction with other compounds and the formation of new derivatives are essential for developing novel chemical syntheses and understanding complex chemical behaviors.

Safety and Hazards

2,4-Dimethyl-6-phenylpyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

The future directions for 2,4-Dimethyl-6-phenylpyridine could involve the development of a facile and efficient protocol for the controllable construction of these two azaaromatic skeletons. Furthermore, the synthesis of 2,4-Dimethyl-6-phenylpyridine could be improved by using a simplified bench-top continuous flow setup.